Cas no 1698232-84-6 (5-bromo-2-methylphenyl chloroformate)

• Product Name: 5-bromo-2-methylphenyl chloroformate
• CAS No: 1698232-84-6
• MF: C₈H₆BrClO₂
• MW: 249.489040851593
• CID: 5245130
• PubChem ID: 107287828
• Update Time: 2026-03-08

5-bromo-2-methylphenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid, 5-bromo-2-methylphenyl ester
• 5-bromo-2-methylphenyl chloroformate

• Inchi： 1S/C8H6BrClO2/c1-5-2-3-6(9)4-7(5)12-8(10)11/h2-4H,1H3
• InChI Key： HRUKFSDNKOEUGL-UHFFFAOYSA-N
• SMILES： C(Cl)(OC1=CC(Br)=CC=C1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on 5-bromo-2-methylphenyl chloroformate

Recent Advances in the Application of 5-Bromo-2-methylphenyl Chloroformate (CAS: 1698232-84-6) in Chemical Biology and Pharmaceutical Research

The compound 5-bromo-2-methylphenyl chloroformate (CAS: 1698232-84-6) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in organic synthesis and drug development. This research briefing provides an in-depth analysis of the latest advancements involving this compound, focusing on its synthetic utility, mechanistic insights, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 5-bromo-2-methylphenyl chloroformate as a crucial building block in the synthesis of novel protease inhibitors. The researchers utilized this compound to develop a series of covalent inhibitors targeting SARS-CoV-2 main protease (Mpro), showing remarkable improvement in binding affinity compared to previous generations of inhibitors. The bromo-methyl substitution pattern was found to significantly enhance the electrophilicity of the chloroformate group, facilitating more efficient covalent bond formation with the target cysteine residue.

In the field of antibody-drug conjugates (ADCs), recent work published in Bioconjugate Chemistry (2024) highlighted the advantages of 5-bromo-2-methylphenyl chloroformate as a linker precursor. The bromine atom at the 5-position allows for subsequent functionalization through cross-coupling reactions, while the chloroformate group provides a convenient handle for conjugation to antibody lysine residues. This dual functionality has enabled the development of ADCs with improved stability and controlled drug release profiles.

Mechanistic studies have revealed interesting aspects of this compound's reactivity. A 2024 publication in Organic Letters employed advanced computational methods to elucidate the conformational preferences of 5-bromo-2-methylphenyl chloroformate and their impact on reaction kinetics. The researchers found that the steric and electronic effects of the bromo and methyl substituents create a unique reactivity profile that differs significantly from simpler phenyl chloroformates.

From a safety and handling perspective, recent industrial reports have addressed the improved stability profile of 5-bromo-2-methylphenyl chloroformate compared to conventional chloroformates. The presence of the electron-withdrawing bromine substituent reduces the compound's sensitivity to moisture while maintaining sufficient reactivity for most synthetic applications. This has led to increased adoption in large-scale pharmaceutical manufacturing processes.

Looking forward, several research groups are exploring the potential of 5-bromo-2-methylphenyl chloroformate in the development of targeted covalent inhibitors for challenging therapeutic targets such as KRAS mutants and protein-protein interactions. The unique combination of reactivity and selectivity offered by this compound makes it particularly promising for addressing previously "undruggable" targets in oncology and inflammatory diseases.

In conclusion, 5-bromo-2-methylphenyl chloroformate (CAS: 1698232-84-6) has emerged as a valuable tool in modern medicinal chemistry, with applications spanning from drug discovery to bioconjugation. The recent research developments discussed in this briefing underscore its growing importance in addressing current challenges in pharmaceutical development and highlight potential directions for future investigations.